Cas no 100959-21-5 (1-(5-bromo-2-hydroxyphenyl)-2-chloroethan-1-one)

• Product Name: 1-(5-bromo-2-hydroxyphenyl)-2-chloroethan-1-one
• CAS No: 100959-21-5
• MF: C₈H₆BrClO₂
• MW: 249.489040851593
• MDL: MFCD21091600
• CID: 2103520
• PubChem ID: 13778130
• Update Time: 2025-04-21

1-(5-bromo-2-hydroxyphenyl)-2-chloroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-hydroxyphenyl)-2-chloroethanone
• 1-(5-bromo-2-hydroxyphenyl)-2-chloroethan-1-one
• CS-0265900
• AKOS005142978
• 100959-21-5
• EN300-1893355
• XYYGVTXWYOUPHQ-UHFFFAOYSA-N
• DA-16406
• SCHEMBL1144205

• MDL： MFCD21091600
• Inchi： 1S/C8H6BrClO2/c9-5-1-2-7(11)6(3-5)8(12)4-10/h1-3,11H,4H2
• InChI Key： XYYGVTXWYOUPHQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(CCl)=O)C=1)O

Computed Properties

• Exact Mass: 247.92397g/mol
• Monoisotopic Mass: 247.92397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 249.49g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų